Cas no 15358-48-2 ((+)-13a-Hydroxylupanine)

• Product Name: (+)-13a-Hydroxylupanine
• CAS No: 15358-48-2
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 149339
• PubChem ID: 73404
• Update Time: 2025-04-19

(+)-13a-Hydroxylupanine Chemical and Physical Properties

Names and Identifiers

• 7,14-Methano-2H,11H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-11-one,dodecahydro-2-hydroxy-, (2S,7S,7aR,14S,14aS)-
• 13-Hydroxylupanine
• (+)-13α-Hydroxylupanine
• Alkaloid C 2, from Cadia purpurea
• 13-Hydroxylupanin
• (7S,7aβ,9β,14S,14aα)-Dodecahydro-9-hydroxy-7,14-methano-4H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-4-one
• 15358-48-2
• Oxylupanine
• Luparine, hydroxy-
• Octalupine
• SCHEMBL4260109
• (+)-13alpha-Hydroxylupanine
• Lupanine, hydroxy-
• NSC-70827
• CS-0078788
• Lupanine, 13-alpha-hydroxy-
• Hydroxylupanine
• 13-Oxylupanine
• Lupanine, 13alpha-hydroxy-
• Hydroxylupanin
• 7,14-Methano-4H,6H-dipyrido(1,2-a:1',2'-e)(1,5)diazocin-4-one, dodecahydro-9-hydroxy-, (7S-(7alpha,7abeta,9beta,14alpha,14aalpha))-
• UNII-320ZHE5W55
• 4-25-00-00082 (Beilstein Handbook Reference)
• d-Hydroxylupanine
• LUPANINE, 13-HYDROXY-
• 13-alpha-Hydroxylupanine
• AKOS040763568
• HY-119926
• NS00066965
• 13.ALPHA.-HYDROXY-2-OXOSPARTEINE
• Dodecahydro-2-hydroxy-7,14-methano-2H,11H-dipyrido(1,2-a:1',2'-e)(1,5)diazocin-11-one (2S-(2alpha,7beta,7abeta,14beta,14aalpha))-
• 7,14-Methano-2H,11H-dipyrido(1,2-a:1',2'-e)(1,5)diazocin-11-one, dodecahydro-2-hydroxy-, (2S-(2alpha,7beta,7abeta,14beta,14aalpha))-
• InChI=1/C15H24N2O2/c18-12-4-5-16-8-10-6-11(14(16)7-12)9-17-13(10)2-1-3-15(17)19/h10-14,18H,1-9H2/t10?,11?,12-,13-,14-/m0/s
• 13alpha-Hydroxylupanine
• 13.alpha.-Hydroxylupanine
• HYDROXYLUPANINE [MI]
• Q27256103
• (+)-13-Hydroxylupanine
• BRN 0087896
• Jamaidine
• 7,14-METHANO-2H,11H-DIPYRIDO(1,2-A:1',2'-E)(1,5)DIAZOCIN-11-ONE, DODECAHYDRO-2-HYDROXY-, (2S,7S,7AR,14S,14AS)-
• NSC 70827
• 320ZHE5W55
• 13a-Hydroxylupanin
• DTXSID70934782
• 12-hydroxy-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecan-6-one
• LUPANINE,13-HYDROXY
• Lupanine, 13.alpha.-hydroxy-
• 7,14-Methano-4H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-4-one, dodecahydro-9-hydroxy-, [7S-(7.alpha.,7a.beta.,9.beta.,14.alpha.,14a.alpha.)]-
• 7,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-4-one, dodecahydro-9-hydroxy-, [7S-(7.alpha.,7a.beta.,9.beta.,14.alpha.,14a.alpha.)]-
• 13-Hydroxyspartein-2-one #
• 13-OH-Lupanine
• JVYKIBAJVKEZSQ-UHFFFAOYSA-N
• 13-Hydroxyspartein-2-one
• NSC70827
• (1R,2R,9R,10R,12S)-12-hydroxy-7,15-diazatetracyclo[7.7.1.0?,?.0??,??]heptadecan-6-one
• (2S,7R,7aR,14R,14aR)-2-hydroxydodecahydro-2H,11H-7,14-methanodipyrido[1,2-a:1',2'-e][1,5]diazocin-11-one
• 13-Hydroxylupinine
• Q27103005
• (1R,2R,9R,10R,12S)-12-hydroxy-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecan-6-one
• SCHEMBL20471756
• CHEBI:18328
• 13alpha-hydroxyspartein-2-one
• (+)-13a-Hydroxylupanine

• Inchi： 1S/C15H24N2O2/c18-12-4-5-16-8-10-6-11(14(16)7-12)9-17-13(10)2-1-3-15(17)19/h10-14,18H,1-9H2/t10-,11-,12-,13+,14-/m0/s1
• InChI Key： JVYKIBAJVKEZSQ-YHQUGGNUSA-N
• SMILES： O[C@H]1CCN2C[C@H]3[C@H]4CCCC(N4C[C@H](C3)[C@@H]2C1)=O

Computed Properties

• Exact Mass: 264.18400
• Monoisotopic Mass: 264.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 0.6

Experimental Properties

• Color/Form: Powder
• Density: 1.0200 (rough estimate)
• Melting Point: 169-170°
• Boiling Point: 407.59°C (rough estimate)
• Flash Point: 236.6°C
• Refractive Index: 1.5800 (estimate)
• PSA: 43.78000
• LogP: 0.71830
• Specific Rotation: D20 +45.6° (c = 1.49 in ethanol); D20 +65.1° (c = 1.09 in water)
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

(+)-13a-Hydroxylupanine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Sparteine, lupanine, and related alkaloids